![molecular formula C17H16F3N3O3 B2947099 5-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one CAS No. 1421531-12-5](/img/structure/B2947099.png)
5-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C17H16F3N3O3 and its molecular weight is 367.328. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Research on similar compounds, such as sulfonamides and pyrrolidine derivatives, highlights the importance of certain functional groups in chemical synthesis, particularly in the formation of complex cyclic structures and the exploration of novel chemical reactions. For instance, sulfonamides have been identified as novel terminators of cationic cyclisations, facilitating the efficient formation of polycyclic systems, which could be relevant for the design of new materials or pharmaceuticals (Haskins & Knight, 2002).
Crystallography and Material Science
Studies on the crystal structure of related compounds, such as 5-(trifluoromethyl)picolinic acid monohydrate, reveal intricate hydrogen-bonding networks, suggesting potential applications in material science for the development of novel crystalline materials with specific properties (Ye & Tanski, 2020).
Organic Synthesis and Medicinal Chemistry
The synthesis of highly functionalized compounds through methodologies like ring contraction of 2H-pyran-2-ones or the efficient synthesis of β- and γ-amino acids showcases the relevance of such chemical structures in developing new synthetic routes. These findings may contribute to the discovery of novel drugs or the improvement of existing medicinal compounds (Sil et al., 2004); (Cal et al., 2012).
Antimicrobial Studies
Compounds containing piperidine or pyrrolidine rings, similar in structure to the chemical , have been synthesized and evaluated for their antimicrobial activity. This highlights the potential application of such compounds in developing new antimicrobial agents (Krolenko et al., 2016).
Properties
IUPAC Name |
5-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidine-1-carbonyl]-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F3N3O3/c18-17(19,20)12-2-4-15(22-10-12)26-13-5-7-23(8-6-13)16(25)11-1-3-14(24)21-9-11/h1-4,9-10,13H,5-8H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVVNKXHLWJGQEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)C3=CNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.